Cas no 1804350-71-7 (Methyl 4-iodo-3-nitro-6-(trifluoromethoxy)pyridine-2-acetate)

Methyl 4-iodo-3-nitro-6-(trifluoromethoxy)pyridine-2-acetate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure features a trifluoromethoxy group, enhancing lipophilicity and metabolic stability, while the nitro and iodo substituents provide reactive sites for further functionalization. The ester moiety offers flexibility for hydrolysis or transesterification, enabling diverse downstream modifications. This compound is particularly valuable in cross-coupling reactions, such as Suzuki or Sonogashira couplings, due to the presence of the iodine substituent. Its well-defined reactivity profile makes it a preferred choice for constructing complex heterocyclic frameworks in medicinal chemistry and material science applications.
Methyl 4-iodo-3-nitro-6-(trifluoromethoxy)pyridine-2-acetate structure
1804350-71-7 structure
Product Name:Methyl 4-iodo-3-nitro-6-(trifluoromethoxy)pyridine-2-acetate
CAS No:1804350-71-7
MF:C9H6F3IN2O5
MW:406.054025173187
CID:4814370
Update Time:2025-10-24

Methyl 4-iodo-3-nitro-6-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-iodo-3-nitro-6-(trifluoromethoxy)pyridine-2-acetate
    • Inchi: 1S/C9H6F3IN2O5/c1-19-7(16)3-5-8(15(17)18)4(13)2-6(14-5)20-9(10,11)12/h2H,3H2,1H3
    • InChI Key: UBMOUGRQBUVYSR-UHFFFAOYSA-N
    • SMILES: IC1C=C(N=C(C=1[N+](=O)[O-])CC(=O)OC)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 376
  • XLogP3: 2.7
  • Topological Polar Surface Area: 94.2

Methyl 4-iodo-3-nitro-6-(trifluoromethoxy)pyridine-2-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029092054-1g
Methyl 4-iodo-3-nitro-6-(trifluoromethoxy)pyridine-2-acetate
1804350-71-7 97%
1g
$1,475.10 2022-04-02

Additional information on Methyl 4-iodo-3-nitro-6-(trifluoromethoxy)pyridine-2-acetate

Methyl 4-iodo-3-nitro-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804350-71-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-iodo-3-nitro-6-(trifluoromethoxy)pyridine-2-acetate, identified by its CAS number 1804350-71-7, is a highly functionalized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and cardiovascular disorders. Its unique structural features, including the presence of an iodine atom, a nitro group, and a trifluoromethoxy substituent, make it an invaluable building block for medicinal chemists.

The< strong>pyridine core of Methyl 4-iodo-3-nitro-6-(trifluoromethoxy)pyridine-2-acetate is a privileged scaffold that has been extensively explored in drug discovery. Pyridine derivatives exhibit a wide range of biological activities, making them suitable for the development of therapeutic agents. The specific substitution pattern of this compound enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other organic transformations. These properties are particularly useful in the synthesis of complex molecules with high pharmacological potency.

In recent years, there has been a surge in research focused on developing novel treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Methyl 4-iodo-3-nitro-6-(trifluoromethoxy)pyridine-2-acetate has emerged as a key intermediate in the synthesis of small-molecule inhibitors targeting amyloid-beta plaques and alpha-synuclein aggregates. The< strong>trifluoromethoxy group, in particular, contributes to the lipophilicity and metabolic stability of the resulting drug candidates, which is crucial for their efficacy and bioavailability.

The< strong>iodo substituent on the pyridine ring provides a handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse functional groups at other positions of the molecule. This versatility has been leveraged in the synthesis of kinase inhibitors, which are increasingly recognized for their therapeutic potential in cancer treatment. For instance, derivatives of Methyl 4-iodo-3-nitro-6-(trifluoromethoxy)pyridine-2-acetate have been investigated as inhibitors of tyrosine kinases, which play a critical role in signal transduction pathways associated with cell growth and survival.

Another area where this compound has shown promise is in the development of cardiovascular drugs. Pyridine-based molecules have been identified as potent antagonists of receptors involved in blood pressure regulation and cholesterol metabolism. The< strong>nitro group in Methyl 4-iodo-3-nitro-6-(trifluoromethoxy)pyridine-2-acetate can be reduced to an amine, providing a pathway to synthesize analogs with enhanced binding affinity to target proteins. This transformation has been utilized in the design of novel vasodilators and cholesterol-lowering agents.

The synthesis of Methyl 4-iodo-3-nitro-6-(trifluoromethoxy)pyridine-2-acetate involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the functionalization of a pyridine precursor, followed by sequential introduction of the nitro, iodine, and trifluoromethoxy groups. Each step is carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Recent advances in catalytic methods have further streamlined these synthetic routes, making them more efficient and environmentally friendly.

The< strong>Methyl 4-iodo-3-nitro-6-(trifluoromethoxy)pyridine-2-acetate intermediate has also found applications in materials science, particularly in the design of organic semiconductors and liquid crystals. The electron-withdrawing nature of the nitro and trifluoromethoxy groups influences the electronic properties of these materials, making them suitable for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

In conclusion, Methyl 4-iodo-3-nitro-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804350-71-7) is a multifunctional compound with broad applications in pharmaceutical synthesis. Its unique structural features enable its use as an intermediate in the development of drugs targeting neurological disorders, cancer, and cardiovascular diseases. The ongoing research into this compound underscores its importance as a building block for innovative therapeutics and materials science applications.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.